3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide

• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C17H19FN2O/c1-20(13-14-7-3-2-4-8-14)12-11-17(21)19-16-10-6-5-9-15(16)18/h2-10H,11-13H2,1H3,(H,19,21)
• InChI Key: PSLRVBIIROJKNC-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=CC=CC=C1F)CC2=CC=CC=C2

Description

3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide, also known as BFPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BFPP belongs to the class of amides and has a molecular weight of 295.38 g/mol.

Mechanism of Action

3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide binds to the DAT protein, blocking the reuptake of dopamine into the presynaptic neuron. This results in an increase in the concentration of dopamine in the synapse, leading to enhanced dopaminergic neurotransmission. 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide is a selective inhibitor of DAT, meaning that it does not affect other neurotransmitter transporters.
Biochemical and Physiological Effects:
3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide has been shown to have significant effects on dopamine signaling in the brain. In animal studies, 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide has been shown to increase locomotor activity, enhance reward-related behavior, and reduce anxiety-like behavior. 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide has also been shown to have potential therapeutic effects in the treatment of Parkinson's disease and attention deficit hyperactivity disorder (ADHD).

Advantages and Limitations for Lab Experiments

3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide is a useful tool for studying dopamine signaling in the brain. Its selective inhibition of DAT allows for the specific manipulation of dopaminergic neurotransmission. However, 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide has limitations in terms of its specificity and selectivity. It also has a relatively short half-life, which limits its usefulness in long-term experiments.

Future Directions

There are several future directions for the study of 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide. One area of research is the development of more selective and potent DAT inhibitors. Another area of research is the investigation of the effects of 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide on other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, the potential therapeutic applications of 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide in the treatment of psychiatric disorders such as depression and addiction warrant further investigation.

Synthesis Methods

3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide can be synthesized by reacting 2-fluoroacetophenone with benzylmethylamine in the presence of acetic acid and sodium borohydride. The resulting product is then treated with propionyl chloride to yield 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide. The synthesis of 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide is a multi-step process and requires careful control of reaction conditions to obtain a high yield and purity of the final product.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide is a selective inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synapse. By inhibiting DAT, 3-[benzyl(methyl)amino]-N-(2-fluorophenyl)propanamide increases the concentration of dopamine in the synapse, leading to enhanced dopaminergic neurotransmission.